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Introduction

Fast Red ITR, a diazonium salt commonly used as a chromogen in histochemistry, has also

been identified as a material with nonlinear optical (NLO) properties. This technical guide

provides an overview of its potential in this field, detailing the experimental methodologies used

to characterize such materials. While a key study by Muto et al. (1988) on "Second- and third-

harmonic generation of Nd: glass laser in fast red ITR organic crystal fiber" exists, the full text

and its specific quantitative data are not widely available. Therefore, this document will focus

on the foundational concepts and general experimental protocols relevant to the study of Fast
Red ITR as an NLO material, presenting illustrative data tables and workflow diagrams.

Core Concepts in Nonlinear Optics
Nonlinear optics is the study of how light interacts with matter to produce new optical fields that

are different in frequency, phase, or other characteristics from the incident light. This behavior

is typically observed at high light intensities, such as those provided by lasers. The nonlinear

response of a material is described by its nonlinear susceptibility. For Fast Red ITR, the

relevant phenomena are second-harmonic generation (SHG) and third-harmonic generation

(THG), which are second- and third-order nonlinear processes, respectively.

Second-Harmonic Generation (SHG): This process involves the conversion of two photons of

the same frequency into a single photon with twice the frequency (and half the wavelength).
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It is described by the second-order nonlinear susceptibility, χ⁽²⁾.

Third-Order Nonlinearity: This includes third-harmonic generation (THG), where three

photons are converted into one photon with three times the frequency, and the intensity-

dependent refractive index (the Kerr effect). These are described by the third-order nonlinear

susceptibility, χ⁽³⁾. The Z-scan technique is a common method to measure the real and

imaginary parts of χ⁽³⁾, which correspond to the nonlinear refractive index (n₂) and the

nonlinear absorption coefficient (β), respectively.

Quantitative Data on NLO Properties of Fast Red ITR
Due to the limited public availability of the full experimental data from the primary research on

Fast Red ITR's NLO properties, the following tables are presented in a generalized format to

illustrate how such data would be structured. The values presented are hypothetical and

intended for illustrative purposes only.

Table 1: Second-Order Nonlinear Optical Properties of Fast Red ITR

Property Symbol
Reported Value
(Hypothetical)

Units

Second-Harmonic
Generation
Efficiency

η [Value] %

| Second-Order Nonlinear Susceptibility | χ⁽²⁾ | [Value] | pm/V |

Table 2: Third-Order Nonlinear Optical Properties of Fast Red ITR
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Property Symbol
Reported Value
(Hypothetical)

Units

Third-Harmonic
Generation
Efficiency

η [Value] %

Third-Order Nonlinear

Susceptibility
χ⁽³⁾ [Value] esu

Nonlinear Refractive

Index
n₂ [Value] cm²/W

| Nonlinear Absorption Coefficient | β | [Value] | cm/W |

Table 3: Laser-Induced Damage Threshold (LIDT) of Fast Red ITR

Laser Type Pulse Duration Wavelength
LIDT
(Hypothetical)

Units

| Nd:YAG | 10 ns | 1064 nm | [Value] | J/cm² |

Experimental Protocols
The following are detailed, generalized methodologies for the key experiments used to

characterize the NLO properties of materials like Fast Red ITR.

Z-Scan Technique for Third-Order NLO Characterization
The Z-scan technique is a widely used method to measure the nonlinear refractive index (n₂)

and the nonlinear absorption coefficient (β) of a material.

Objective: To determine the sign and magnitude of the real and imaginary parts of the third-

order nonlinear susceptibility (χ⁽³⁾).

Materials and Equipment:

High-power pulsed laser (e.g., Q-switched Nd:YAG laser)
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Focusing lens

Sample of Fast Red ITR (in solution or as a thin film/crystal)

Motorized translation stage

Aperture

Photodetector

Beam splitter

Power meters

Methodology:

Sample Preparation:

For solutions, dissolve Fast Red ITR in a suitable solvent (e.g., methanol, chloroform) to a

known concentration. The solution is held in a cuvette with a known path length (typically

1-2 mm).

For solid samples, a thin crystal or film of known thickness is mounted on a holder.

Experimental Setup:

A Gaussian laser beam is focused using a lens.

The sample is mounted on a motorized translation stage that moves it along the z-axis

(the direction of beam propagation) through the focal point of the lens.

The transmitted beam passes through an aperture placed in the far field and is detected

by a photodetector. A beam splitter is used to direct a portion of the incident beam to a

reference detector to account for laser power fluctuations.

Open-Aperture Z-Scan (for β measurement):

The aperture is removed so that the entire transmitted beam is collected by the detector.
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The sample is translated along the z-axis, and the normalized transmittance is recorded

as a function of the sample position (z).

A decrease in transmittance near the focus indicates two-photon absorption (positive β),

while an increase indicates saturable absorption (negative β).

Closed-Aperture Z-Scan (for n₂ measurement):

A partially closed aperture is placed before the detector.

The measurement from the open-aperture scan is used to correct the closed-aperture data

for nonlinear absorption effects.

A pre-focal peak followed by a post-focal valley in the transmittance curve indicates a

negative nonlinear refractive index (self-defocusing). A valley followed by a peak indicates

a positive n₂ (self-focusing).

Data Analysis:

The normalized transmittance data is plotted against the z-position.

Theoretical models are fitted to the experimental data to extract the values of β (from the

open-aperture scan) and n₂ (from the closed-aperture scan).
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Experimental Setup

Measurement Procedure
Data Analysis
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Z-Scan Experimental Workflow

Second-Harmonic Generation (SHG) Measurement
This experiment measures the efficiency of a material in converting light from a fundamental

frequency to its second harmonic.

Objective: To measure the second-order nonlinear susceptibility (χ⁽²⁾) and the SHG conversion

efficiency (η).

Materials and Equipment:
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Pulsed laser with high peak power (e.g., Nd:YAG at 1064 nm)

Polarizers

Focusing and collimating lenses

Fast Red ITR crystal

Wavelength filters to separate the fundamental and second-harmonic beams

Photodetectors or power meters

Spectrometer

Methodology:

Crystal Preparation and Mounting:

A single crystal of Fast Red ITR is grown and cut to a specific orientation and thickness.

The crystal is mounted on a rotation stage to allow for angle tuning for phase matching.

Experimental Setup:

The laser beam is passed through a polarizer to control the input polarization.

The beam is focused onto the Fast Red ITR crystal.

After the crystal, the output beam (containing both the fundamental and the second

harmonic) is collimated.

A set of filters is used to block the fundamental wavelength and transmit only the second-

harmonic signal.

Measurement:

The power of the incident fundamental beam and the generated second-harmonic beam

are measured using calibrated power meters.
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The crystal orientation is adjusted to maximize the SHG signal, achieving the phase-

matching condition.

A spectrometer can be used to confirm the wavelength of the generated light (which

should be half of the fundamental wavelength).

Data Analysis:

The SHG conversion efficiency (η) is calculated as the ratio of the second-harmonic output

power to the fundamental input power.

The second-order nonlinear susceptibility (χ⁽²⁾) can be calculated from the efficiency,

taking into account the crystal length, beam parameters, and phase-matching conditions.

Input Nonlinear Interaction Output & Detection

Pulsed Laser
(Fundamental ω) Polarizer Focusing Lens Fast Red ITR Crystal Collimating Lens Filter (blocks ω) Detector (measures 2ω)

Click to download full resolution via product page

Second-Harmonic Generation Experimental Setup

Laser-Induced Damage Threshold (LIDT) Testing
LIDT determines the maximum laser fluence or intensity a material can withstand before

permanent damage occurs.

Objective: To quantify the optical robustness of Fast Red ITR.

Materials and Equipment:

High-power pulsed laser (e.g., Nd:YAG)

Beam profiling system

Variable attenuator
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Focusing optics

Fast Red ITR sample

Microscope for damage inspection

Methodology:

Sample Preparation: The surface of the Fast Red ITR crystal or thin film is cleaned and

prepared.

Test Procedure (S-on-1 Test):

The laser beam is characterized for its spatial and temporal profile.

A specific site on the sample is irradiated with a set number of pulses (S) at a given

fluence.

The site is then inspected for any laser-induced damage using a microscope.

This process is repeated for multiple sites at different fluence levels.

Data Analysis:

The damage probability is plotted as a function of laser fluence.

The LIDT is determined by extrapolating the damage probability curve to zero.

Conclusion
Fast Red ITR shows promise as a nonlinear optical material, particularly for frequency

conversion applications like second and third-harmonic generation. While a comprehensive

quantitative analysis is hampered by the limited access to full experimental data, the

established methodologies for characterizing NLO materials provide a clear framework for its

further investigation. Future research, ideally involving the growth of high-quality single crystals

and thin films, would be invaluable in fully elucidating the NLO properties of Fast Red ITR and

assessing its potential for applications in photonics and optoelectronics. Access to the detailed
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findings of the original study by Muto et al. remains a critical step for a complete understanding

of this material's capabilities.

To cite this document: BenchChem. [Fast Red ITR as a Nonlinear Optical Material: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265623#fast-red-itr-as-a-nonlinear-optical-material-
in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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